Cas no 628692-19-3 (1,3,2-Dioxaborinane, 2-(5-chloro-2-fluorophenyl)-5,5-dimethyl-)

1,3,2-Dioxaborinane, 2-(5-chloro-2-fluorophenyl)-5,5-dimethyl- structure
628692-19-3 structure
Product Name:1,3,2-Dioxaborinane, 2-(5-chloro-2-fluorophenyl)-5,5-dimethyl-
CAS No:628692-19-3
MF:C11H13BClFO2
MW:242.482125997543
CID:1641091
PubChem ID:17964834
Update Time:2025-04-21

1,3,2-Dioxaborinane, 2-(5-chloro-2-fluorophenyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborinane, 2-(5-chloro-2-fluorophenyl)-5,5-dimethyl-
    • SCHEMBL2658949
    • 2-(5-chloro-2-fluorophenyl)-5,5-dimethyl-[1,3,2]dioxaborinane
    • 628692-19-3
    • DTXSID601185340
    • 2-(5-chloro-2-fluorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
    • GUCWDXUVQBCYLC-UHFFFAOYSA-N
    • Inchi: 1S/C11H13BClFO2/c1-11(2)6-15-12(16-7-11)9-5-8(13)3-4-10(9)14/h3-5H,6-7H2,1-2H3
    • InChI Key: GUCWDXUVQBCYLC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(B2OCC(C)(C)CO2)=C1)F

Computed Properties

  • Exact Mass: 241.07179
  • Monoisotopic Mass: 242.0681157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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